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Compound of Interest

Compound Name: Red 28

CAS No.: 1342-88-7

Cat. No.: B1172332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

Phloxine B powder, a xanthene dye used in various laboratory applications, including as a

biological stain and a photosensitizer.[1][2] Adherence to these guidelines is crucial to ensure

personnel safety and minimize environmental impact.

Chemical and Physical Properties
Phloxine B is a red to brown powder that is soluble in water.[2] Its chemical and physical

characteristics are summarized below.
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Property Value Reference

Chemical Formula C₂₀H₂Br₄Cl₄Na₂O₅ [3]

Molecular Weight 829.64 g/mol [4]

Appearance Red to brown powder [2][5]

Solubility Soluble in water [2][4]

UV/Vis Maximum Absorption

(λmax)
540-551 nm [1][2][6]

Emission Maximum ~564 nm [1][2]

Synonyms
Acid Red 92, C.I. 45410, D&C

Red No. 28, Cyanosine
[1][5]

Hazard Identification and Toxicology
Phloxine B is considered a hazardous substance and may cause irritation to the eyes, skin,

and respiratory tract.[5][7] Ingestion may be harmful.[4][5]

Hazard Description Reference

Eye Irritation May cause eye irritation. [5]

Skin Irritation May cause skin irritation. [5]

Inhalation
Inhalation of dust may cause

respiratory tract irritation.
[5]

Ingestion May be harmful if swallowed. [5]

Chronic Effects

Long-term exposure to high

dust concentrations may lead

to changes in lung function.

There is some evidence from

animal studies of

developmental toxicity.

[7]
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Toxicological Data
Test Species Route Value Reference

LD50 Rat Oral 8400 mg/kg [5][8]

LD50 Mouse Oral 310 mg/kg [4][5]

Experimental Protocols for Safe Handling and
Emergencies
Protocol for Safe Handling and Storage
Objective: To outline the necessary steps for the safe handling and storage of Phloxine B

powder to minimize exposure risk.

Materials:

Phloxine B powder in a clearly labeled, sealed container.

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, and a

NIOSH/MSHA-approved respirator.[5]

A well-ventilated area or a chemical fume hood.[5]

A designated storage area that is cool, dry, and well-ventilated, away from incompatible

substances like strong oxidizing agents.[3][5]

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and understand the

potential hazards.[3][4][5][7][9]

Engineering Controls: Always handle Phloxine B powder in a well-ventilated area. The use of

local exhaust ventilation or a chemical fume hood is recommended to keep airborne

concentrations low.[4][5]

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.

[5]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Handling:

Avoid generating dust. Minimize dust generation and accumulation.[5]

Avoid contact with eyes, skin, and clothing.[5]

Do not ingest or inhale the powder.[5]

Wash hands thoroughly after handling.[5]

When handling, do not eat, drink, or smoke.[7]

Storage:

Store in a tightly closed, original container.[5]

Keep in a cool, dry, well-ventilated area.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency First Aid Protocols
Objective: To provide immediate and appropriate first aid measures in case of accidental

exposure to Phloxine B powder.

Procedure:

In Case of Eye Contact:
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Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5]

Remove contact lenses if present and easy to do.[7]

Seek medical attention.[5]

In Case of Skin Contact:

Immediately flush skin with plenty of water.[5]

Remove contaminated clothing and shoes.[5]

Wash the affected area with soap and water.[3]

Seek medical attention if irritation develops or persists.[5]

In Case of Inhalation:

Remove the individual to fresh air.[5]

If the person is not breathing, give artificial respiration.[5]

If breathing is difficult, give oxygen.[5]

Seek medical attention.[5]

In Case of Ingestion:

Do NOT induce vomiting unless directed to do so by medical personnel.[5]

Never give anything by mouth to an unconscious person.[5]

If conscious, rinse mouth with water and drink several glasses of water.[3]

Seek immediate medical attention.[4]

Protocol for Accidental Release and Spill Cleanup
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Objective: To safely contain and clean up spills of Phloxine B powder, minimizing exposure and

environmental contamination.

Materials:

Appropriate PPE (safety goggles, gloves, respirator, protective clothing).[7]

Vacuum or sweep-up materials.[5]

A suitable, sealable disposal container.[5]

Procedure:

For Minor Spills:

Clean up spills immediately.[7]

Avoid breathing dust and contact with skin and eyes.[7]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[7]

Use dry clean-up procedures and avoid generating dust.[7]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[5]

For Major Spills:

Alert personnel in the area and the emergency responders.[7]

Control personal contact by wearing appropriate protective clothing.[7]

Prevent the spillage from entering drains or water courses.[7]

If dry, use dry clean-up procedures to avoid generating dust. Collect the residue and place

it in sealed containers for disposal.[7]

If wet, vacuum or shovel the material into labeled containers for disposal.[7]
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Wash the area down with large amounts of water and prevent runoff into drains.[7]

Protocol for Fire Fighting
Objective: To safely extinguish a fire involving Phloxine B powder.

Materials:

Self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-

demand or other positive pressure mode.[3][5]

Full protective gear.[5]

Appropriate extinguishing media: water spray, dry chemical powder, foam, or carbon dioxide.

[5][7]

Procedure:

General Information: Dust at sufficient concentrations can form explosive mixtures with air.[5]

During a fire, irritating and highly toxic gases such as hydrogen chloride, carbon monoxide,

carbon dioxide, and hydrogen bromide may be generated.[5]

Extinguishing Media:

Use water spray, dry chemical, carbon dioxide, or foam.[5][7]

For small fires, use dry chemical powder.[4]

For large fires, use water spray, fog, or foam. Do not use a water jet.[4]

Fire Fighting Actions:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[5]

Use water spray to cool fire-exposed containers.[7]

Prevent spillage from entering drains or watercourses.[7]
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Waste Disposal
Dispose of Phloxine B waste in accordance with applicable regional, national, and local laws

and regulations.[3][8] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste and consult with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[10][11]

Visual Guides: Workflows and Logical Relationships
The following diagrams illustrate key safety and handling workflows for Phloxine B powder.

Safe Handling Workflow

Preparation:
- Review SDS
- Assess Risks

Engineering Controls:
- Use Fume Hood or
  Well-Ventilated Area

Personal Protective Equipment:
- Goggles, Gloves, Lab Coat

- Respirator (if needed)

Handling Powder:
- Avoid Dust Generation

- No Eating/Drinking/Smoking

Storage:
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Post-Handling:
- Clean Work Area

- Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Phloxine B powder.
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Emergency Response for Accidental Exposure

Exposure Route

Accidental Exposure Occurs

Remove from Exposure Source

Eye Contact Skin Contact Inhalation Ingestion

Flush Eyes with Water
for 15 mins

Flush Skin with Water,
Remove Contaminated Clothing

Move to Fresh Air,
Provide Oxygen if Needed

Rinse Mouth,
Do NOT Induce Vomiting

Seek Medical Attention
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Spill Response Decision Workflow

node_action Spill Detected

Major Spill?

Minor Spill Procedure:
- Wear PPE

- Use Dry Cleanup
- Avoid Dust

- Collect in Labeled Container

No

Major Spill Procedure:
- Alert Others & Responders

- Wear Full PPE
- Contain Spill

- Prevent Entry to Drains
- Cleanup (Dry/Wet)

- Decontaminate Area

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phloxine - Wikipedia [en.wikipedia.org]

2. hridhanchem.com [hridhanchem.com]

3. eki-chem.com [eki-chem.com]

4. lewisu.edu [lewisu.edu]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1172332/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-the-safe-handling-of-phloxine-b-powder
https://www.benchchem.com/product/b1172332?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Phloxine
https://hridhanchem.com/classifications-of-phloxine-b/
https://eki-chem.com/docs/SDS/6499-081015.pdf
https://www.lewisu.edu/academics/biology/pdf/phloxin.pdf
https://pim-resources.coleparmer.com/sds/01908.pdf
https://cdn.caymanchem.com/cdn/insert/18675.pdf
https://datasheets.scbt.com/sc-203753.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. ethosbiosciences.com [ethosbiosciences.com]

9. spectrumchemical.com [spectrumchemical.com]

10. fishersci.com [fishersci.com]

11. epfl.ch [epfl.ch]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Phloxine B Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172332/docs#a-comprehensive-technical-guide-to-
the-safe-handling-of-phloxine-b-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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